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Compound of Interest

Compound Name: 2-Mesitylenesulfonyl azide

Cat. No.: B15481266

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Mesitylenesulfonyl azide is an organic chemical compound belonging to the sulfonyl azide
family. While specific data for this particular molecule is not readily available in public literature,
its properties and reactivity can be inferred from its precursor, 2-mesitylenesulfonyl chloride,
and the general behavior of sulfonyl azides. This guide provides a comprehensive overview of
the known properties of its precursor, general synthetic routes to sulfonyl azides, and their key
applications in organic synthesis, particularly in diazo transfer reactions and click chemistry,
which are of significant interest in drug development and materials science.

Core Properties of 2-Mesitylenesulfonyl Chloride
(Precursor)

Due to the limited availability of specific data for 2-Mesitylenesulfonyl azide, the properties of
its immediate precursor, 2-Mesitylenesulfonyl chloride, are summarized below. These
properties are crucial for the synthesis and handling of the target azide compound.

Physical and Chemical Properties
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Property Value Reference
Molecular Formula CoH11CIO2S [1]
Molecular Weight 218.70 g/mol [2]
Appearance White to grey crystalline 3]
powder

Melting Point 55-57 °C [4]

Boiling Point 150 °C at 20 mmHg [3]
Solubility Insoluble in water [3]

CAS Number 773-64-8 [5][6]

Spectroscopic Data

Spectroscopy Data Highlights Reference
1H NMR Spectral data available. [1]

13C NMR Spectral data available. [1]

Mass Spectrometry

GC-MS data available; top
peak at m/z 119.

[1]

Infrared (IR) Spectroscopy

FTIR and ATR-IR spectra

available.

[1]

Synthesis of 2-Mesitylenesulfonyl Azide

A general and widely used method for the synthesis of sulfonyl azides is the reaction of the

corresponding sulfonyl chloride with sodium azide.[7]

Experimental Protocol: General Synthesis of Sulfonyl

Azides

Materials:

¢ 2-Mesitylenesulfonyl chloride
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e Sodium azide (NaNs)

o Acetone (or other suitable solvent)

e Water

e Stirring apparatus

» Reaction vessel

* Ice bath

Procedure:

» Dissolve 2-mesitylenesulfonyl chloride in acetone in a reaction vessel equipped with a stirrer.
e Cool the solution in an ice bath.

o Separately, dissolve sodium azide in a minimal amount of water.

e Slowly add the aqueous sodium azide solution to the stirred solution of 2-mesitylenesulfonyl
chloride, maintaining the low temperature.

» Continue stirring the reaction mixture at low temperature for a specified time, monitoring the
reaction progress by a suitable method (e.g., TLC).

o Upon completion, the reaction mixture is typically poured into ice water to precipitate the
sulfonyl azide.

e The solid product is collected by filtration, washed with cold water, and dried under vacuum.

Safety Note: Organic azides are potentially explosive and should be handled with extreme
care. Reactions should be carried out in a well-ventilated fume hood, and the product should
be protected from heat, shock, and friction.

Key Reactions and Applications
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2-Mesitylenesulfonyl azide, like other sulfonyl azides, is a valuable reagent in organic
synthesis, primarily for diazo transfer reactions and azide-alkyne cycloadditions (Click
Chemistry).

Diazo Transfer Reactions

Diazo transfer reactions involve the transfer of a diazo group (=N2) from a sulfonyl azide to an
active methylene compound, forming a new diazo compound.[8] This is a fundamental
transformation in organic synthesis, as diazo compounds are versatile intermediates.

Materials:

o Active methylene compound (e.g., a B-ketoester or malonate derivative)

o 2-Mesitylenesulfonyl azide

e Asuitable base (e.qg., triethylamine or DBU)

e An appropriate solvent (e.g., acetonitrile or THF)

 Stirring apparatus

e Reaction vessel

Procedure:

o Dissolve the active methylene compound in the chosen solvent in a reaction vessel.
e Add the base to the solution and stir to form the enolate.

o Slowly add a solution of 2-mesitylenesulfonyl azide in the same solvent to the reaction
mixture.

 Stir the reaction at room temperature or gentle heating, monitoring for completion.

» Work-up of the reaction typically involves quenching with water, extraction with an organic
solvent, and purification of the resulting diazo compound by chromatography.
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Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The copper(l)-catalyzed reaction between an azide and a terminal alkyne to form a 1,4-
disubstituted-1,2,3-triazole is a cornerstone of "click chemistry".[9] This reaction is highly
efficient, regioselective, and tolerant of a wide range of functional groups, making it invaluable
in drug discovery, bioconjugation, and materials science.[10][11][12][13]

Materials:

A terminal alkyne

o 2-Mesitylenesulfonyl azide

» A copper(l) source (e.g., copper(l) iodide or generated in situ from copper(ll) sulfate and a
reducing agent like sodium ascorbate)

e A suitable solvent system (e.g., a mixture of t-butanol and water)

e Stirring apparatus

Reaction vessel

Procedure:

To a reaction vessel, add the terminal alkyne and 2-mesitylenesulfonyl azide in the chosen
solvent.

e Add the copper(l) catalyst (or the copper(ll) salt and the reducing agent).
 Stir the reaction mixture at room temperature. The reaction is often rapid.
e Monitor the reaction for completion.

e The product triazole can be isolated by extraction and purified by crystallization or
chromatography.

Visualizing the Core Reactions
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To further elucidate the synthetic utility of 2-Mesitylenesulfonyl azide, the following diagrams
illustrate the key reaction pathways.
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Caption: Synthesis of 2-Mesitylenesulfonyl Azide.
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Caption: Diazo Transfer Reaction Workflow.
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Caption: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Conclusion

2-Mesitylenesulfonyl azide is a potentially valuable reagent for organic synthesis, particularly
for the introduction of diazo groups and for the construction of triazole rings via click chemistry.
While specific physical and chemical data for this compound are not widely published, its
properties and reactivity can be reliably predicted based on the known chemistry of its
precursor and other sulfonyl azides. The experimental protocols provided in this guide offer a
starting point for the synthesis and application of this and related compounds. Researchers
should exercise appropriate caution when handling this and other azide-containing molecules
due to their potential instability. Further research into the specific properties and applications of
2-Mesitylenesulfonyl azide would be a valuable contribution to the field of synthetic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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